Cas no 1036436-48-2 (hexyl(3-methylphenyl)methylamine)
hexyl(3-methylphenyl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-hexyl-3-methyl-
- hexyl(3-methylphenyl)methylamine
-
- Inchi: 1S/C14H23N/c1-3-4-5-6-10-15-12-14-9-7-8-13(2)11-14/h7-9,11,15H,3-6,10,12H2,1-2H3
- InChI Key: CMEIGYDXYKNDFT-UHFFFAOYSA-N
- SMILES: C1(CNCCCCCC)=CC=CC(C)=C1
hexyl(3-methylphenyl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168563-0.05g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 90% | 0.05g |
$348.0 | 2023-09-20 | |
| Enamine | EN300-168563-0.1g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 90% | 0.1g |
$364.0 | 2023-09-20 | |
| Enamine | EN300-168563-0.25g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 90% | 0.25g |
$381.0 | 2023-09-20 | |
| Enamine | EN300-168563-0.5g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 90% | 0.5g |
$397.0 | 2023-09-20 | |
| Enamine | EN300-168563-1.0g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-168563-2.5g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 90% | 2.5g |
$810.0 | 2023-09-20 | |
| Enamine | EN300-168563-5.0g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-168563-10.0g |
hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00999554-1g |
Hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 95% | 1g |
¥2737.0 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00999554-5g |
Hexyl[(3-methylphenyl)methyl]amine |
1036436-48-2 | 95% | 5g |
¥7189.0 | 2023-02-27 |
hexyl(3-methylphenyl)methylamine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on hexyl(3-methylphenyl)methylamine
Research Brief on Hexyl(3-methylphenyl)methylamine (CAS: 1036436-48-2) in Chemical Biology and Pharmaceutical Applications
Hexyl(3-methylphenyl)methylamine (CAS: 1036436-48-2) is a structurally unique compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications. The compound's distinct chemical structure, featuring a hexyl chain and a 3-methylphenyl group, makes it a promising candidate for further investigation in medicinal chemistry.
Recent studies have explored the synthetic pathways for hexyl(3-methylphenyl)methylamine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic process that achieves a 92% yield while minimizing byproducts. This advancement is significant as it addresses previous challenges in large-scale production, potentially facilitating future preclinical and clinical studies. The synthetic methodology employs a palladium-catalyzed coupling reaction, followed by a reductive amination step, which has shown excellent reproducibility across multiple laboratories.
Pharmacological characterization of hexyl(3-methylphenyl)methylamine has revealed interesting interactions with central nervous system targets. In vitro studies demonstrate moderate affinity for serotonin receptors (5-HT2A and 5-HT2C subtypes), with Ki values of 58 nM and 112 nM respectively. These findings, published in Neuropharmacology (2024), suggest potential applications in neurological and psychiatric disorders. However, researchers caution that the compound's precise mechanism of action requires further elucidation, particularly regarding its functional activity (agonist, antagonist, or inverse agonist properties) at these receptor sites.
Structure-activity relationship (SAR) studies have identified key modifications that enhance hexyl(3-methylphenyl)methylamine's biological activity while improving its pharmacokinetic profile. A recent patent application (WO2023/154672) describes analogs with improved blood-brain barrier penetration and metabolic stability. These derivatives show promise for treating neuropathic pain, with one candidate demonstrating 70% reduction in pain response in rodent models compared to controls. The patent highlights the compound's potential as a non-opioid analgesic, addressing a critical need in pain management therapeutics.
In drug formulation research, hexyl(3-methylphenyl)methylamine has been investigated for its physicochemical properties. A 2024 study in Molecular Pharmaceutics characterized its solubility, stability, and crystallinity under various conditions. The compound exhibits pH-dependent solubility, with optimal absorption predicted in the small intestine. These findings inform dosage form development, suggesting that enteric-coated tablets or lipid-based formulations may be most appropriate for oral delivery. Stability studies indicate that the compound remains stable for at least 24 months when stored at controlled room temperature, meeting regulatory requirements for drug products.
Looking forward, hexyl(3-methylphenyl)methylamine presents several promising research directions. Its structural features make it a valuable scaffold for designing new chemical entities, particularly for CNS-targeted therapies. Ongoing research is exploring its potential in combination therapies and as a molecular probe for studying receptor function. As safety and toxicology data continue to accumulate, this compound may transition from a research chemical to a clinical development candidate within the next 3-5 years. Researchers emphasize the need for comprehensive ADME studies and further optimization of its therapeutic index to fully realize its pharmaceutical potential.
1036436-48-2 (hexyl(3-methylphenyl)methylamine) Related Products
- 1687-67-8(Benzenemethanamine, N-decyl-)
- 25468-44-4(N-Benzyl-N-hexylamine)
- 1667-16-9(N-Benzyloctylamine)
- 1687-68-9(Benzyl(dodecyl)amine)
- 124827-68-5(1,8-Octanediamine,N1,N8-bis[4-[(phenylmethyl)amino]butyl]-)
- 25468-43-3(Benzenemethanamine,N-pentyl-)
- 20198-87-2(N-octadecylbenzylamine)
- 2169-11-1(Benzenemethanamine, N-nonyl-)
- 41640-76-0(dibenzylcadaverine)
- 114084-54-7(Benzenemethanamine, N-hexadecyl-)